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Compound of Interest

Compound Name: 1-Methylimidazolium chloride

Cat. No.: B1589782 Get Quote

An In-depth Technical Guide on the Core Properties, Synthesis, and Applications of 1-
Methylimidazolium Chloride.

This technical guide provides a comprehensive overview of 1-Methylimidazolium chloride, an

ionic liquid of significant interest in various scientific and industrial fields. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, synthesis protocols, and key applications, with a focus

on its role in cellulose processing and as a precursor for other functionalized ionic liquids.

Core Properties of 1-Methylimidazolium Chloride
1-Methylimidazolium chloride, with the chemical formula C₄H₇ClN₂, is a salt that is liquid at

or near room temperature, classifying it as an ionic liquid. Its unique properties, such as low

vapor pressure, high thermal stability, and tunable solvency, make it a versatile compound in

various chemical processes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1589782?utm_src=pdf-interest
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

CAS Number 35487-17-3 [1]

Molecular Weight 118.56 g/mol [1]

Synonyms
1-Methylimidazole

hydrochloride, MIM Cl
[2]

Appearance
Beige to light brown powder or

solid
[2]

Purity Typically ≥95% [2]

Molecular Formula C₄H₆N₂·HCl [2]

Synthesis of 1-Methylimidazolium Chloride:
Experimental Protocol
The primary method for synthesizing 1-Methylimidazolium chloride is through the alkylation

of 1-methylimidazole. This process follows a bimolecular nucleophilic substitution (Sₙ2)

pathway. The following protocol is a generalized procedure based on common laboratory

practices for the synthesis of 1-alkyl-3-methylimidazolium halides.

Materials and Equipment:

1-methylimidazole

Chloromethane (or a suitable chlorinating agent)

Anhydrous solvent (e.g., toluene, acetonitrile)

Round-bottom flask

Magnetic stirrer and heating mantle

Condenser

Apparatus for working under an inert atmosphere (e.g., nitrogen or argon)
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Rotary evaporator

Washing solvents (e.g., ethyl acetate, diethyl ether)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,

dissolve 1-methylimidazole in an anhydrous solvent under an inert atmosphere.

Alkylation: Introduce the chlorinating agent to the stirred solution. The reaction with gaseous

chloromethane requires a pressure vessel, while other liquid chlorinating agents can be

added dropwise. The reaction is typically exothermic and may require initial cooling.

Reaction Conditions: The reaction mixture is then stirred at a controlled temperature. For

less reactive chlorides, heating may be necessary for several hours to days to ensure the

completion of the reaction.[3]

Monitoring: The progress of the reaction can be monitored using techniques such as Thin

Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

Isolation and Purification: Upon completion, the product, which is often a viscous liquid or a

solid, is isolated. The crude product is washed with a non-polar solvent like ethyl acetate or

diethyl ether to remove any unreacted starting materials.[3]

Drying: The purified 1-Methylimidazolium chloride is then dried under vacuum to remove

any residual solvent.
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Synthesis Workflow
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Synthesis workflow for 1-Methylimidazolium chloride.
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Applications in Cellulose Processing
Imidazolium-based ionic liquids are effective solvents for cellulose, a biopolymer notoriously

difficult to dissolve in common solvents.[4][5] 1-Methylimidazolium chloride and its

derivatives can disrupt the extensive hydrogen-bonding network in cellulose, enabling its

dissolution and subsequent regeneration or chemical modification.[6]

Experimental Protocol for Cellulose Dissolution:

Drying: Dry the cellulose and 1-Methylimidazolium chloride under vacuum to remove

moisture, which can interfere with the dissolution process.

Mixing: In a suitable vessel, mix the dried cellulose with 1-Methylimidazolium chloride.

Heating: Heat the mixture with stirring. The temperature required for dissolution can vary but

is often in the range of 80-120°C.[7]

Dissolution: Continue heating and stirring until the cellulose is fully dissolved, resulting in a

viscous solution.

Regeneration: The dissolved cellulose can be regenerated by adding a non-solvent such as

water, ethanol, or acetone. This causes the cellulose to precipitate out of the ionic liquid

solution. The regenerated cellulose can then be collected, washed, and dried.[5]
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Cellulose Dissolution and Regeneration
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Workflow for cellulose processing using 1-Methylimidazolium chloride.
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Toxicity and Safety Considerations
While ionic liquids are often touted as "green solvents" due to their low vapor pressure, their

toxicity should not be overlooked. Studies on related imidazolium-based ionic liquids have

shown that their toxicity can be influenced by the length of the alkyl chain on the cation and the

nature of the anion.[8][9]

Hazard Information for 1-Methylimidazolium Chloride:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

It is imperative to handle 1-Methylimidazolium chloride with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area. For

detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Role in Drug Development and Other Applications
While the primary applications of 1-Methylimidazolium chloride are in materials science and

as a solvent, its derivatives have been explored in the context of drug delivery. The ability of

ionic liquids to dissolve a wide range of active pharmaceutical ingredients (APIs) and their

tunable properties make them of interest for developing novel drug formulations.[10] However,

the direct application of 1-Methylimidazolium chloride in drug development is not as

prevalent as its longer-chain alkyl derivatives.

Other notable applications include:

Catalysis: It can act as both a solvent and a catalyst in certain chemical reactions, such as

the dehydration of fructose to 5-hydroxymethylfurfural.[2]

Electrochemistry: Imidazolium-based ionic liquids are used as electrolytes in batteries and

other electrochemical devices.[11]
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Green Chemistry: It serves as a recyclable and non-volatile alternative to traditional organic

solvents in various chemical processes.[11]

This technical guide provides a foundational understanding of 1-Methylimidazolium chloride
for researchers and professionals. Further investigation into specific applications and

experimental conditions is encouraged for more specialized uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methylimidazolium chloride | C4H7ClN2 | CID 12196634 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-Methylimidazolium chloride, 95% - 35487-17-3 - Manufacturers & Suppliers in India
[ottokemi.com]

3. benchchem.com [benchchem.com]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

6. Preparation of Cellulose Nanocrystals by Synergistic Action of Ionic Liquid and Recyclable
Solid Acid under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

8. NTP Technical Report on the Toxicity Studies of Select Ionic Liquids (1-Ethyl-3-
Methylimidazolium Chloride, 1-Butyl-3-Methylimidazolium Chloride, 1-Butyl-1-
Methylpyrrolidinium Chloride, and N-Butylpyridinium Chloride) Administered in Drinking
Water to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI
Bookshelf [ncbi.nlm.nih.gov]

9. Toxicity studies of select ionic liquids (1-ethyl-3-methylimidazolium chloride, 1-butyl-3-
methylimidazolium chloride, 1-butyl-1-methylpyrrolidinium chloride, and n-butylpyridinium
chloride) administered in drinking water to Sprague Dawley (Hsd:Sprague Dawley SD) rats
and B6C3F1/N mice - PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemimpex.com/products/39801
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolium-chloride
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/1-methylimidazolium-chloride-quality-95-mi-0065.aspx
https://www.ottokemi.com/specialty-synthesis-based-ionic-liquids/1-methylimidazolium-chloride-quality-95-mi-0065.aspx
https://www.benchchem.com/pdf/Application_Notes_Protocols_1_Methylimidazole_as_a_Precursor_for_Ionic_Liquid_Synthesis.pdf
https://www.mdpi.com/1996-1944/6/4/1270
https://www.researchgate.net/publication/244446928_1-Allyl-3-methylimidazolium_Chloride_Room_Temperature_Ionic_Liquid_A_New_and_Powerful_Nonderivatizing_Solvent_for_Cellulose
https://pmc.ncbi.nlm.nih.gov/articles/PMC10096307/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10096307/
https://www.mdpi.com/2304-6740/6/3/78
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://pubmed.ncbi.nlm.nih.gov/35652689/
https://pubmed.ncbi.nlm.nih.gov/35652689/
https://pubmed.ncbi.nlm.nih.gov/35652689/
https://pubmed.ncbi.nlm.nih.gov/35652689/
https://www.researchgate.net/publication/257205220_Role_of_1-methyl-3-octylimidazolium_chloride_in_the_micellization_behavior_of_amphiphilic_drug_amitriptyline_hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [1-Methylimidazolium Chloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589782#1-methylimidazolium-chloride-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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